Cas no 2172066-92-9 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid
• CAS No: 2172066-92-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5864263
• PubChem ID: 165536620
• Update Time: 2025-05-26

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylpropanoic acid
• 2172066-92-9
• EN300-1505990

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)14-27-24(29)13-17-10-11-18(12-17)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YNBAGNMWUHVBRR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NCC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid

Introduction to 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic Acid (CAS No. 2172066-92-9)

The compound 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid, identified by its CAS number 2172066-92-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex amino acid derivative and fluorinated aromatic ring, has garnered considerable attention due to its potential applications in drug development and biochemical research.

At the core of this compound's significance lies its multifaceted chemical architecture. The presence of a fluoren-9-ylmethoxycarbonyl group introduces a robust electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise control over electronic properties is essential for achieving high selectivity and efficacy.

The cyclopentylacetamido moiety further enhances the compound's versatility, providing a scaffold that can interact with various biological targets. Cycloalkyl groups, such as cyclopentyl, are known to improve metabolic stability and oral bioavailability, making this compound an attractive candidate for further exploration in pharmacokinetic studies. Additionally, the amide bond within the structure contributes to hydrogen bonding capabilities, which are crucial for interactions with proteins and enzymes.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacological profiles, including enhanced lipophilicity, metabolic stability, and binding affinity. The 9H-fluoren-9-yl substituent in this compound exemplifies such benefits, offering a promising platform for developing novel therapeutic agents.

The research landscape has seen significant advancements in understanding the role of amino acid derivatives in medicinal chemistry. Amino acids serve as fundamental building blocks in biological systems and have been extensively utilized in the synthesis of peptidomimetics and protease inhibitors. The structure of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid incorporates elements that mimic natural amino acid sequences while introducing modifications that enhance pharmacological activity.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The precise arrangement of functional groups allows for selective interaction with specific biological targets, minimizing off-target effects and improving therapeutic outcomes. For instance, the combination of the cyclopentylacetamido and fluoren-9-ylmethoxycarbonyl groups may facilitate binding to enzymes or receptors involved in critical cellular pathways, such as those related to inflammation or cancer.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require careful optimization. The introduction of the methylpropanoic acid side chain at the C-terminal position adds another layer of complexity, necessitating precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development.

Evaluation of this compound's biological activity has been a focal point for researchers investigating novel therapeutic interventions. Preclinical studies have demonstrated promising results in various models, suggesting potential applications in treating a range of diseases. The ability to modulate biological pathways with high specificity makes this compound a valuable tool for understanding disease mechanisms and developing targeted treatments.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have allowed researchers to predict the behavior of compounds like 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid before they are synthesized, saving time and resources by identifying promising candidates early in the process. These simulations help optimize molecular structures for better pharmacokinetic properties and improved interaction with biological targets.

The future prospects for this compound are vast, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to evolve, new applications may emerge that further highlight the importance of innovative chemical entities like this one. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide.